N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]naphthalene-2-carboxamide

• Molecular Formula: C25H18N2OS
• Molecular Weight: 394.5 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C25H18N2OS/c1-16-14-20(25-27-22-8-4-5-9-23(22)29-25)12-13-21(16)26-24(28)19-11-10-17-6-2-3-7-18(17)15-19/h2-15H,1H3,(H,26,28)
• InChI Key: GYBYOOHILJRXGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=CC5=CC=CC=C5C=C4

Description

BLZ945 , is a fascinating compound with a complex structure. It belongs to the class of benzothiazole derivatives, which have diverse applications in medicinal chemistry and beyond. Let’s explore its synthesis, reactions, applications, and more!

Preparation Methods

BLZ945 can be synthesized through hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl)-mediated reactions. The synthetic route involves attaching a benzothiazole moiety to an arylamide scaffold. High yields (80–95%) are achieved under relatively mild reaction conditions using dimethylformamide as the solvent .

Chemical Reactions Analysis

BLZ945 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the specific transformation. Major products formed from these reactions contribute to its diverse biological activities.

Scientific Research Applications

BLZ945 has found applications in several fields:

Anticancer: It exhibits potential as an anticancer agent, making it a subject of interest in oncology research.

Anti-inflammatory: Researchers explore its anti-inflammatory properties, which could have therapeutic implications.

Neurological Disorders: BLZ945 may impact neurological diseases due to its unique structure and mechanism of action.

Mechanism of Action

The precise mechanism by which BLZ945 exerts its effects involves molecular targets and signaling pathways. Further studies are needed to unravel its intricate interactions within biological systems.

Comparison with Similar Compounds

BLZ945 stands out due to its specific benzothiazole substitution pattern. While similar compounds exist, BLZ945’s distinct features make it a promising candidate for further investigation.